Cas no 2196449-49-5 (1-[2-[[4-(Difluoromethyl)phenyl]methyl]-2-methylpyrrolidin-1-yl]prop-2-en-1-one)

• Product Name: 1-[2-[[4-(Difluoromethyl)phenyl]methyl]-2-methylpyrrolidin-1-yl]prop-2-en-1-one
• CAS No: 2196449-49-5
• MF: C₁₆H₁₉F₂NO
• MW: 279.324971437454
• CID: 5410488
• PubChem ID: 132317823
• Update Time: 2025-07-23

1-[2-[[4-(Difluoromethyl)phenyl]methyl]-2-methylpyrrolidin-1-yl]prop-2-en-1-one Chemical and Physical Properties

Names and Identifiers

• 1-[2-[[4-(Difluoromethyl)phenyl]methyl]-2-methyl-1-pyrrolidinyl]-2-propen-1-one
• 2196449-49-5
• EN300-6702410
• Z2738287574
• 1-(2-{[4-(difluoromethyl)phenyl]methyl}-2-methylpyrrolidin-1-yl)prop-2-en-1-one
• 1-[2-[[4-(Difluoromethyl)phenyl]methyl]-2-methylpyrrolidin-1-yl]prop-2-en-1-one
• AKOS034007744

• Inchi： 1S/C16H19F2NO/c1-3-14(20)19-10-4-9-16(19,2)11-12-5-7-13(8-6-12)15(17)18/h3,5-8,15H,1,4,9-11H2,2H3
• InChI Key： KPKPLEPXWOPRHK-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(=CC=1)CC1(C)CCCN1C(C=C)=O)F

Computed Properties

• Exact Mass: 279.14347055g/mol
• Monoisotopic Mass: 279.14347055g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 364
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 20.3Ų

Experimental Properties

• Density: 1.129±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 406.2±35.0 °C(Predicted)
• pka: -1.10±0.40(Predicted)

Additional information on 1-[2-[[4-(Difluoromethyl)phenyl]methyl]-2-methylpyrrolidin-1-yl]prop-2-en-1-one

Introduction to Compound CAS No. 2196449-49-5: 1-[2-[[4-(Difluoromethyl)phenyl]methyl]-2-methylpyrrolidin-1-yl]prop-2-en-1-one

The compound with CAS No. 2196449-49-5, known as 1-[2-[[4-(Difluoromethyl)phenyl]methyl]-2-methylpyrrolidin-1-yl]prop-2-en-1-one, is a complex organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which includes a pyrrolidine ring substituted with a difluoromethyl group and a ketone moiety. The molecule's structure makes it a promising candidate for various applications, particularly in drug discovery and development.

Recent studies have highlighted the potential of this compound as a modulator of cellular signaling pathways. Researchers have demonstrated that 1-[2-[[4-(Difluoromethyl)phenyl]methyl]-2-methylpyrrolidin-1-yl]prop-2-en-1-one exhibits selective binding to certain receptors, suggesting its role in regulating intracellular communication. This property has led to its exploration as a potential therapeutic agent in the treatment of diseases such as cancer, inflammation, and neurodegenerative disorders.

The synthesis of this compound involves a multi-step process that combines advanced organic chemistry techniques. Key steps include the formation of the pyrrolidine ring through cyclization reactions and the subsequent introduction of the difluoromethyl group via nucleophilic substitution. The optimization of these steps has been a focus of recent research, with scientists aiming to improve yield and purity while reducing production costs.

In terms of physical properties, CAS No. 2196449-49-5 is known to be stable under standard laboratory conditions. Its solubility in organic solvents such as dichloromethane and ethyl acetate makes it suitable for various analytical techniques, including high-performance liquid chromatography (HPLC) and mass spectrometry. These properties are crucial for its characterization and quality control during manufacturing processes.

One of the most exciting developments involving this compound is its application in targeted drug delivery systems. Researchers have explored the use of 1-[2-[[4-(Difluoromethyl)phenyl]methyl]-2-methylpyrrolidin-1-yl]prop-2-en-1-one as a carrier molecule for delivering therapeutic agents to specific tissues or cells. This approach could significantly enhance the efficacy of treatments while minimizing side effects, making it a valuable tool in personalized medicine.

Furthermore, recent advancements in computational chemistry have enabled researchers to predict the bioavailability and pharmacokinetics of this compound with greater accuracy. By employing molecular docking simulations and machine learning algorithms, scientists can assess how this compound interacts with biological systems and optimize its properties for therapeutic use.

In conclusion, CAS No. 2196449-49